Cas no 91393-54-3 (Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate)

• Product Name: Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate
• CAS No: 91393-54-3
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• MDL: MFCD03419443
• CID: 1094548
• PubChem ID: 533756
• Update Time: 2025-05-25

Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate
• Ethyl 2-(4-chlorophenyl)-cyclopropanecarboxylate
• SY266089
• Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate #
• MFCD03419443
• ethyl 2-(4-chlorophenyl)cyclopropane-1-carboxylate
• SCHEMBL1570974
• Ethyl-2-(4-chlorophenyl)cyclopropanecarboxylate
• Ethyl2-(4-chlorophenyl)cyclopropanecarboxylate
• MFCD30347818
• 2-(4-chloro-phenyl)-cyclopropanecarboxylic acidethyl ester
• Ethyl (1S,2S)-2-(4-Chlorophenyl)cyclopropanecarboxylate
• MFCD32642085
• 2-(4-Chloro-phenyl)-cyclopropanecarboxylic acid ethyl ester
• SY266090
• 2-p-chlorophenyl-1-ethoxycarbonylcyclopropane
• 91393-54-3
• Ethyl (1R,2R)-2-(4-Chlorophenyl)cyclopropanecarboxylate
• EN300-228333
• AKOS000307922
• Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester, trans-
• BBL039238
• DB-307912
• STK313201
• G78598
• Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, ethyl ester

• MDL： MFCD03419443
• Inchi： 1S/C12H13ClO2/c1-2-15-12(14)11-7-10(11)8-3-5-9(13)6-4-8/h3-6,10-11H,2,7H2,1H3
• InChI Key： MBJPATUIODMIKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC1C(=O)OCC

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate

Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate (CAS No. 91393-54-3): A Comprehensive Overview

Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate (CAS No. 91393-54-3) is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a cyclopropane ring and a chlorophenyl group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The chemical structure of Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate consists of a cyclopropane moiety attached to a carboxylate ester group, with the ester part linked to a phenyl ring substituted with a chlorine atom. This configuration contributes to its reactivity and makes it a versatile intermediate in synthetic chemistry. The cyclopropane ring, known for its high ring strain, is often utilized in medicinal chemistry due to its ability to enhance the bioactivity of molecules when incorporated into drug candidates.

In recent years, Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate has been explored as a building block in the synthesis of various pharmacologically active compounds. Its structural motifs have been leveraged to develop molecules with potential applications in treating neurological disorders, inflammation, and other metabolic conditions. The chlorophenyl group, in particular, is recognized for its ability to modulate receptor binding affinities, making it an attractive feature for drug design.

One of the most compelling aspects of Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the cyclopropane and chlorophenyl moieties into kinase inhibitors, researchers aim to enhance binding affinity and selectivity, thereby improving therapeutic efficacy. Several studies have demonstrated the potential of this compound as a scaffold for designing novel kinase inhibitors with improved pharmacokinetic profiles.

Moreover, Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate has been investigated for its antimicrobial properties. The structural features of this compound contribute to its ability to interact with bacterial cell membranes, disrupting their integrity and leading to cell death. This mechanism of action makes it a promising candidate for developing new antibiotics to combat resistant bacterial strains. Preliminary studies have shown that derivatives of Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate exhibit significant antibacterial activity against various pathogens.

The synthesis of Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of cyclopropene derivatives with chlorobenzene under acidic conditions, followed by esterification to introduce the ethoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of the synthesis process.

In conclusion, Ethyl 2-(4-chlorophenyl)cyclopropanecarboxylate (CAS No. 91393-54-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, highlighting its importance in the field of medicinal chemistry.